![molecular formula C10H14N2O2 B1529747 Tert-butyl 4-aminopyridine-2-carboxylate CAS No. 868171-68-0](/img/structure/B1529747.png)
Tert-butyl 4-aminopyridine-2-carboxylate
Overview
Description
Tert-butyl 4-aminopyridine-2-carboxylate is an organic compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound. Pyridine is structurally related to benzene and pyrrole, but it has one CH group replaced by a nitrogen atom .
Physical And Chemical Properties Analysis
This compound is a solid substance. A similar compound, tert-butyl 2-aminopyridine-3-carboxylate, has a melting point of 117-119°C . The physical and chemical properties of this compound may vary depending on its purity and storage conditions.Scientific Research Applications
Solar Cell Enhancement
Tert-butylpyridine derivatives like 4-tert-butylpyridine (4TBP) have been found to significantly enhance the performance of dye-sensitized TiO2 solar cells. Addition of 4TBP to redox electrolytes in these cells increases the open-circuit potential, attributed to a shift in the TiO2 band edge toward negative potentials and an increase in electron lifetime. This indicates its potential as an effective additive in solar cell technology (Boschloo, Häggman & Hagfeldt, 2006).
Catalysis and Synthesis Improvement
In the field of chemical synthesis, 4-tert-butylpyridine has shown beneficial effects as an additive in Ni(II)/Cr(II)-mediated coupling reactions. It enhances homogeneity, reproducibility, and inhibits homo-coupling, making it a valuable component in catalysis and synthetic processes (Stamos, Sheng, Chen & Kishi, 1997).
Asymmetric Synthesis of Amines
N-tert-butanesulfinyl imines, which share structural similarity with tert-butylpyridine derivatives, are used in the asymmetric synthesis of amines. They serve as intermediates, providing a method to synthesize a wide range of enantioenriched amines efficiently (Ellman, Owens & Tang, 2002).
Multicomponent Reactions
Tert-butylamine, a related compound, plays a key role in palladium-catalyzed multicomponent reactions involving propargyl carbonates, isocyanides, and alcohols. This results in the formation of polysubstituted aminopyrroles and 1,4-dihydro-6H-furo[3,4-b]pyrrol-6-imines, demonstrating its utility in complex chemical syntheses (Qiu, Wang & Zhu, 2017).
Enhancement in Dye-Sensitized Solar Cells
Further studies on dye-sensitized solar cells (DSCs) indicate that 4-tert-butylpyridine (4-TBP) improves the fill factor and open circuit voltage. The adsorption of 4-TBP on TiO2 surfaces in DSCs contributes to this enhancement, showcasing its importance in renewable energy applications (Xiong, Zhou, Zhiyan, Gao, Li, Cai & Cai, 2008).
Safety and Hazards
The safety data sheet for a related compound, tert-Butyl 4-[4-(aminomethyl)benzyloxy]piperidine-1-carboxylate, indicates that it is considered hazardous. It may cause skin irritation, serious eye damage, and may cause respiratory irritation . It is recommended to handle it with appropriate protective equipment and to avoid inhalation, ingestion, and contact with skin and eyes .
properties
IUPAC Name |
tert-butyl 4-aminopyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-10(2,3)14-9(13)8-6-7(11)4-5-12-8/h4-6H,1-3H3,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHKYHZODAGUQJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=NC=CC(=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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